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Compound of Interest

Compound Name: Fluo-5N
Cat. No.: B1264630
Get Quote
\ J

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide a comprehensive guide for utilizing Fluo-5N AM, a low-affinity
fluorescent calcium indicator, for monitoring intracellular calcium dynamics in cultured cells.
Fluo-5N is particularly well-suited for measuring high calcium concentrations (in the micromolar
to millimolar range) found within organelles such as the endoplasmic reticulum (ER) and
sarcoplasmic reticulum (SR), making it an invaluable tool for studying phenomena like store-
operated calcium entry (SOCE) and calcium release from intracellular stores.

Quantitative Data Summary

The following table summarizes the key quantitative properties of Fluo-5N AM, facilitating
experimental design and data interpretation.
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Property Value Reference(s)
Excitation Wavelength (Max) 494 nm [1112]
Emission Wavelength (Max) 516 nm [1][2]
Dissociation Constant (Kd) for
~90 pM [1][2](3]
Ca2+
Fluorescence Intensity
o >100-fold [2]
Increase upon Caz* Binding
Recommended Excitation
) 488 nm [1112]
(Laser Line)
Recommended Emission Filter ~ 515-530 nm [1]
Solvent for Stock Solution Anhydrous DMSO [1]
Recommended Stock Solution
2to 5 mM [1]

Concentration

Recommended Working )
] 2 t0 20 uM (typically 4-5 uMm) [1]
Concentration

Experimental Protocols

This section details the methodologies for preparing reagents and loading Fluo-5N AM into
cultured cells for subsequent calcium imaging experiments.

Reagent Preparation

1. Fluo-5N AM Stock Solution (2-5 mM):

e Prepare a stock solution of Fluo-5N AM in high-quality, anhydrous dimethyl sulfoxide
(DMSO).

 Aliquot the stock solution into single-use vials to avoid repeated freeze-thaw cycles.

o Store at -20°C, protected from light and moisture.
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2. Pluronic™ F-127 Solution (10-20% w/v in DMSO):

e Pluronic™ F-127 is a non-ionic detergent that aids in the dispersion of the AM ester in
agueous loading buffers.

e Dissolve Pluronic™ F-127 in anhydrous DMSO to create a stock solution.
3. Probenecid Stock Solution (Optional, 100-250 mM in 1 M NaOH):

e Probenecid is an organic anion transport inhibitor that can reduce the leakage of the de-
esterified indicator from the cells.[4]

» Dissolve probenecid in 1 M NaOH and then dilute with your physiological buffer to the
desired stock concentration. Adjust the pH to the physiological range.

4. Physiological Buffer:

e A common choice is Hanks' Balanced Salt Solution (HBSS) buffered with HEPES. The buffer
should be appropriate for the cell type being used.

Fluo-5N AM Loading Protocol for Cultured Cells

o Cell Preparation: Plate cells on a suitable imaging dish or plate (e.g., black-walled, clear-
bottom plates) and culture overnight to allow for adherence.

o Prepare Loading Buffer:
o On the day of the experiment, thaw an aliquot of the Fluo-5N AM stock solution.

o For a final loading concentration of 5 uM Fluo-5N AM with 0.04% Pluronic™ F-127, first
mix equal volumes of the Fluo-5N AM stock solution and the 20% Pluronic™ F-127 stock
solution.

o Dilute this mixture into the physiological buffer to achieve the final desired concentration.
For example, add 1 pL of the Fluo-5N AM/Pluronic mixture to 1 mL of buffer for a 1:1000
dilution of a 5 mM stock, resulting in a 5 uM final concentration.

o If using probenecid, add it to the loading buffer at a final concentration of 0.5-1 mM.[1]
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e Cell Loading:
o Remove the culture medium from the cells.
o Add the prepared loading buffer to the cells.

o Incubate at 37°C for 30-60 minutes. The optimal loading time can vary between cell types
and may require empirical determination. Longer incubation times (up to 2 hours) may
improve signal intensity in some cell lines.[1]

e Wash Step:
o After incubation, remove the loading buffer.

o Wash the cells 2-3 times with fresh, pre-warmed physiological buffer to remove
extracellular Fluo-5N AM. If probenecid was used during loading, it is recommended to
also include it in the wash and final imaging buffer.

o De-esterification:

o Incubate the cells in fresh physiological buffer for an additional 30 minutes at room
temperature or 37°C. This allows for the complete de-esterification of the AM ester by
intracellular esterases, trapping the active, calcium-sensitive form of Fluo-5N within the
cells.

e Imaging:

o The cells are now ready for fluorescence imaging. Excite the cells at approximately 494
nm (or with a 488 nm laser line) and collect the emission at approximately 516 nm.

o Acquire a baseline fluorescence before adding stimulants to induce calcium changes.

Visualizations
Experimental Workflow for Fluo-5N AM Loading
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Fluo-5N AM Loading Workflow
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Caption: A flowchart of the Fluo-5N AM loading protocol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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